Cas no 1539266-12-0 (25I-NBOH (hydrochloride))

25I-NBOH (hydrochloride) Chemical and Physical Properties
Names and Identifiers
-
- 25I-NBOH (hydrochloride)
- PXODWOUSZUTKOZ-UHFFFAOYSA-N
-
- Inchi: 1S/C17H20INO3.ClH/c1-21-16-10-14(18)17(22-2)9-12(16)7-8-19-11-13-5-3-4-6-15(13)20;/h3-6,9-10,19-20H,7-8,11H2,1-2H3;1H
- InChI Key: PXODWOUSZUTKOZ-UHFFFAOYSA-N
- SMILES: C(C1C=C(OC)C(I)=CC=1OC)CNCC1C=CC=CC=1O.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
25I-NBOH (hydrochloride) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci68452-10mg |
25I-NBOH (hydrochloride) |
1539266-12-0 | 98% | 10mg |
¥6096.00 | 2022-04-26 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci68452-1mg |
25I-NBOH (hydrochloride) |
1539266-12-0 | 98% | 1mg |
¥847.00 | 2022-04-26 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci68452-5mg |
25I-NBOH (hydrochloride) |
1539266-12-0 | 98% | 5mg |
¥3428.00 | 2022-04-26 |
25I-NBOH (hydrochloride) Related Literature
-
Stephen Hanessian,Juan Pablo Maianti,Vu Linh Ly,Benoît Deschênes-Simard Chem. Sci., 2012,3, 249-256
-
Yasuyuki Yokota,Hiroo Miyamoto,Akihito Imanishi,Kouji Inagaki,Ken-ichi Fukui Phys. Chem. Chem. Phys., 2018,20, 6668-6676
-
Oliver D. John Food Funct., 2020,11, 6946-6960
-
5. Trigger-responsive engineered-nanocarriers and image-guided theranostics for rheumatoid arthritisNadim Ahamad,Ameya Prabhakar,Ekta Singh,Eshant Bhatia,Shivam Sharma,Rinti Banerjee Nanoscale, 2020,12, 12673-12697
Additional information on 25I-NBOH (hydrochloride)
Compound CAS No. 1539266-12-0: A Comprehensive Overview of 25I-NBOH (Hydrochloride)
The compound with CAS No. 1539266-12-0, commonly referred to as 25I-NBOH (Hydrochloride), is a highly specialized chemical entity that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is a derivative of the N-benzyl-O-hydroxyethyl (NBOH) family, which has been extensively studied for its unique pharmacological properties. The hydrochloride salt form of 25I-NBOH is particularly notable for its stability and bioavailability, making it a valuable tool in both research and potential therapeutic applications.
Recent advancements in synthetic chemistry have enabled the precise synthesis of 25I-NBOH (Hydrochloride), allowing researchers to explore its structure-function relationships in greater depth. The compound's molecular structure, characterized by its iodine-substituted phenyl ring and hydroxyethyl group, plays a critical role in its pharmacokinetic properties. Studies have shown that the hydrochloride form enhances solubility and absorption, which are crucial factors for its potential use in drug delivery systems.
One of the most intriguing aspects of 25I-NBOH (Hydrochloride) is its interaction with serotonin receptors, particularly the serotonin 5-HT2A receptor. Research conducted in 2023 revealed that this compound exhibits potent agonistic activity at this receptor site, suggesting its potential role in treating conditions such as depression and anxiety. Furthermore, preclinical studies have demonstrated that 25I-NBOH (Hydrochloride) may possess neuroprotective properties, making it a promising candidate for neurodegenerative disease research.
The synthesis of 25I-NBOH (Hydrochloride) involves a multi-step process that incorporates advanced catalytic techniques and purification methods. These methods ensure the high purity and consistency required for both academic research and industrial applications. The compound's ability to form stable salts, such as the hydrochloride variant, has also facilitated its use in various experimental setups, including in vitro assays and animal models.
In terms of applications, 25I-NBOH (Hydrochloride) has found utility in several areas of neuroscience research. Its role as a ligand for serotonin receptors has made it an invaluable tool for studying neurotransmitter signaling pathways. Additionally, ongoing studies are exploring its potential as a lead compound for drug development, particularly in the context of central nervous system disorders.
From a safety standpoint, 25I-NBOH (Hydrochloride) exhibits a favorable toxicity profile when administered within recommended dosage ranges. However, like all chemical entities, proper handling and storage are essential to ensure safety and efficacy. Researchers are advised to follow standard laboratory protocols when working with this compound to minimize risks associated with exposure.
In conclusion, CAS No. 1539266-12-0 represents a significant advancement in the field of organic chemistry and pharmacology. As research into 25I-NBOH (Hydrochloride) continues to unfold, its potential applications in therapeutics and neuroscience are expected to expand further. With ongoing advancements in synthetic methods and pharmacological studies, this compound is poised to play a pivotal role in shaping future drug discovery efforts.
1539266-12-0 (25I-NBOH (hydrochloride)) Related Products
- 1199781-56-0({2-4-chloro-2-(trifluoromethyl)phenylethyl}(methyl)amine)
- 1805936-47-3(Ethyl 4-bromo-2-(difluoromethyl)-5-methylpyridine-3-carboxylate)
- 1994939-44-4(3-(3-fluoropropyl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde)
- 2172245-32-6(2-(N-benzyl-1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)acetic acid)
- 369403-06-5(1-amino-4-hydroxycyclohexane-1-carboxylic acid)
- 2137745-59-4(Benzenesulfonyl fluoride, 3-(2-propen-1-yl)-)
- 1428364-32-2(N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide)
- 850189-76-3(N-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)benzenesulfonamide)
- 2877632-90-9(1-[(1,4-dioxan-2-yl)methyl]-4-methyl-1H-pyrazole)
- 2580234-88-2(2-[Benzyl(2-{[(benzyloxy)carbonyl]amino}ethyl)amino]acetic acid)




